molecular formula C9H11FO B6322209 1-Ethoxy-2-fluoro-3-methylbenzene CAS No. 1698630-04-4

1-Ethoxy-2-fluoro-3-methylbenzene

Cat. No. B6322209
CAS RN: 1698630-04-4
M. Wt: 154.18 g/mol
InChI Key: BOGPPCQYNOSNPD-UHFFFAOYSA-N
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Description

1-Ethoxy-2-fluoro-3-methylbenzene is a chemical compound with the molecular formula C9H11FO . It has a molecular weight of 154.18 . The compound is a liquid at room temperature .


Synthesis Analysis

The synthesis of 1-Ethoxy-2-fluoro-3-methylbenzene could involve electrophilic aromatic substitution . This is a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .


Molecular Structure Analysis

The molecular structure of 1-Ethoxy-2-fluoro-3-methylbenzene can be represented by the InChI code: 1S/C9H11FO/c1-3-11-8-6-4-5-7(2)9(8)10/h4-6H,3H2,1-2H3 . This indicates that the compound contains nine carbon atoms, eleven hydrogen atoms, one fluorine atom, and one oxygen atom .


Chemical Reactions Analysis

1-Ethoxy-2-fluoro-3-methylbenzene can undergo electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .


Physical And Chemical Properties Analysis

1-Ethoxy-2-fluoro-3-methylbenzene is a liquid at room temperature . It has a molecular weight of 154.18 . The compound should be stored at a temperature between 2-8°C .

Scientific Research Applications

Organic Synthesis

1-Ethoxy-2-fluoro-3-methylbenzene is used in organic synthesis . It’s a building block in the synthesis of more complex organic compounds. Its unique structure allows it to participate in various reactions to form new bonds and create new molecules .

Suzuki–Miyaura Coupling

This compound can be used in the Suzuki–Miyaura (SM) coupling reaction . The SM coupling reaction is a popular method for forming carbon-carbon bonds, which is a key process in the synthesis of many organic compounds. The mild and functional group tolerant reaction conditions of SM coupling make it a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mechanism of Action

The mechanism of action for the reactions of 1-Ethoxy-2-fluoro-3-methylbenzene involves electrophilic aromatic substitution . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with the compound include H315, H319, and H335 . Precautionary statements include P261, P305, P351, and P338 .

properties

IUPAC Name

1-ethoxy-2-fluoro-3-methylbenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11FO/c1-3-11-8-6-4-5-7(2)9(8)10/h4-6H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BOGPPCQYNOSNPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1F)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11FO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

154.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethoxy-2-fluoro-3-methylbenzene

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